Cas no 1196151-82-2 (N-methyl-1-(4-methyl-1,3-oxazol-2-yl)methanamine)

• Product Name: N-methyl-1-(4-methyl-1,3-oxazol-2-yl)methanamine
• CAS No: 1196151-82-2
• MF: C₆H₁₀N₂O
• MW: 126.156401157379
• CID: 2616472
• PubChem ID: 54044138
• Update Time: 2025-04-21

N-methyl-1-(4-methyl-1,3-oxazol-2-yl)methanamine Chemical and Physical Properties

Names and Identifiers

• N-methyl-1-(4-methyl-1,3-oxazol-2-yl)methanamine
• SCHEMBL21578173
• AB70150
• 1196151-82-2
• N-METHYL-1-(4-METHYLOXAZOL-2-YL)METHANAMINE
• DTXSID101300452
• methyl[(4-methyl-1,3-oxazol-2-yl)methyl]amine
• N,4-Dimethyl-2-oxazolemethanamine

• Inchi： 1S/C6H10N2O/c1-5-4-9-6(8-5)3-7-2/h4,7H,3H2,1-2H3
• InChI Key： RMQNATXUUVBYOY-UHFFFAOYSA-N
• SMILES： O1C=C(C)N=C1CNC

Computed Properties

• Exact Mass: 126.079312947Da
• Monoisotopic Mass: 126.079312947Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 9
• Rotatable Bond Count: 2
• Complexity: 87.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.1
• Topological Polar Surface Area: 38.1Ų